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Compound of Interest

Compound Name: 4-(2,2-Diethoxyethyl)morpholine

Cat. No.: B1295596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 4-(2,2-Diethoxyethyl)morpholine, a versatile building block in

organic synthesis and medicinal chemistry.

Core Molecular Data
The fundamental molecular and physical properties of 4-(2,2-Diethoxyethyl)morpholine are

summarized below.

Property Value

Molecular Formula C₁₀H₂₁NO₃[1]

Molecular Weight 203.28 g/mol [1]

CAS Number 3616-59-9

Appearance Colorless to light yellow liquid

Boiling Point 80 °C at 0.5 Torr

Density 0.990 g/cm³ (Predicted)
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4-(2,2-Diethoxyethyl)morpholine is a valuable intermediate in organic synthesis, primarily

due to the presence of a protected aldehyde group (the diethyl acetal). This functional group is

stable under a variety of reaction conditions, allowing for chemical modifications at other

positions of the molecule. The aldehyde can be subsequently deprotected under acidic

conditions for further reactions.[2] This feature makes it a key reagent for introducing a

morpholinoethyl group in the synthesis of more complex molecules.

The morpholine ring itself is considered a "privileged structure" in medicinal chemistry. Its

incorporation into a molecule can enhance desirable properties such as aqueous solubility,

metabolic stability, and bioavailability.[2] Morpholine derivatives have a broad spectrum of

biological activities and are found in numerous approved drugs, including the antibiotic linezolid

and the anticancer agent gefitinib. The morpholine moiety is also utilized in agrochemicals,

such as fungicides, and in industrial applications like corrosion inhibitors.[2]

Experimental Protocols
Synthesis of 4-(2,2-Diethoxyethyl)morpholine

A common and direct method for the synthesis of 4-(2,2-Diethoxyethyl)morpholine is the

nucleophilic substitution reaction between morpholine and 2-bromo-1,1-diethoxyethane.[2]

Materials:

Morpholine

2-bromo-1,1-diethoxyethane

A suitable base (e.g., potassium carbonate, triethylamine)

An appropriate solvent (e.g., acetonitrile, dimethylformamide)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

morpholine and the base in the chosen solvent.

Slowly add 2-bromo-1,1-diethoxyethane to the reaction mixture at room temperature.
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Heat the mixture to reflux and maintain the temperature for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the inorganic salts.

Remove the solvent from the filtrate under reduced pressure.

Purify the crude product by vacuum distillation to obtain 4-(2,2-Diethoxyethyl)morpholine
as a colorless to light yellow liquid.

Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway for 4-(2,2-Diethoxyethyl)morpholine.
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Caption: Synthesis of 4-(2,2-Diethoxyethyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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